(2S)-6-Amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-5-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-oxopentanoyl]amino]-3-methylpentanoyl]amino]-4-carboxybutanoyl]amino]-3-methylpentanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]hexanoic acid

• IUPAC Name: (2S)-6-amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-5-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-oxopentanoyl]amino]-3-methylpentanoyl]amino]-4-carboxybutanoyl]amino]-3-methylpentanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]hexanoic acid
• InChI: InChI=1S/C55H96N14O13/c1-5-33(3)45(69-51(77)40(25-27-44(71)72)65-54(80)46(34(4)6-2)68-50(76)39(24-26-43(61)70)62-47(73)36(60)20-10-14-28-56)53(79)64-38(22-12-16-30-58)48(74)63-37(21-11-15-29-57)49(75)67-42(32-35-18-8-7-9-19-35)52(78)66-41(55(81)82)23-13-17-31-59/h7-9,18-19,33-34,36-42,45-46H,5-6,10-17,20-32,56-60H2,1-4H3,(H2,61,70)(H,62,73)(H,63,74)(H,64,79)(H,65,80)(H,66,78)(H,67,75)(H,68,76)(H,69,77)(H,71,72)(H,81,82)/t33-,34-,36-,37-,38-,39-,40-,41-,42-,45-,46-/m0/s1
• InChI Key: IEAKEKFIXUZWEH-PKMKMBMKSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)NC(C(C)CC)C(=O)NC(CCCCN)C(=O)NC(CCCCN)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C(CCCCN)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CCCCN)C(=O)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CCCCN)N
• Molecular Formula: C55H96N14O13
• Molecular Weight: 1161.4 g/mol
• CAS No.: 1507930-57-5

Description

The compound "(2S)-6-Amino-2-[[(2S)-2-[[(2S)-6-amino-2-hexanoic acid" (hereafter referred to as Compound X) is a highly complex, branched peptide derivative containing multiple 6-aminohexanoyl and related amino acid residues. Its structure features repeating units of (2S)-configured amino acids, including 2,6-diaminohexanoyl, 3-methylpentanoyl, and phenylpropanoyl groups, interconnected via amide bonds . This architecture confers unique physicochemical properties, such as:

• Hydrophobicity: Due to long-chain alkyl and aromatic residues.
• Flexibility: Enabled by 6-aminohexanoic acid (ε-aminocaproic acid) segments, a known flexible spacer .
• Electrostatic interactions: From terminal amino and carboxy groups .

Preparation Methods

Solid-Phase Peptide Synthesis (SPPS) as the Primary Strategy

Fmoc/tBu-Based Chain Assembly

The peptide is synthesized via stepwise solid-phase peptide synthesis (SPPS) using the Fmoc/tBu strategy, which balances steric protection and deprotection efficiency . The C-terminus of the first amino acid is anchored to a polystyrene or polyacrylamide resin, enabling iterative coupling and deprotection cycles. Each cycle involves:

• Fmoc Deprotection : Treatment with 20% piperidine in dimethylformamide (DMF) for 2–5 minutes to remove the fluorenylmethyloxycarbonyl (Fmoc) group .

• Amino Acid Coupling : Activation of the carboxyl group using aminium-derived reagents (e.g., HATU, HBTU) with diisopropylethylamine (DIEA) as a base . Coupling times range from 1–30 minutes per residue, depending on steric hindrance .

The branched structure necessitates orthogonal protection for side chains (e.g., trityl for amines, tBu for carboxyl groups) to prevent undesired reactions during elongation .

Challenges in Long-Chain Synthesis

Peptide yield inversely correlates with chain length due to cumulative side reactions . For this 16-residue peptide, truncations and deletions occur at a rate of ~2–5% per coupling step, resulting in an overall crude purity of <50% . Aggregation of hydrophobic segments (e.g., 3-phenylpropanoyl) further reduces coupling efficiency, necessitating the use of pseudoproline dipeptides or backbone amide protectants to disrupt β-sheet formation .

Optimization Strategies for Enhanced Efficiency

Accelerated Synthesis via High-Temperature Protocols

Recent advancements in SPPS enable rapid synthesis by combining elevated temperatures (70–90°C) with fast stirring (1,200 rpm) . For example, coupling times for sterically hindered residues (e.g., 3-methylpentanoyl) are reduced from 30 minutes to 1 minute at 90°C, minimizing side reactions like aspartimide formation . However, β-elimination of protected serine/threonine residues remains a concern, requiring precise control of deprotection base concentration (e.g., 0.5% DBU in DMF) .

In-Line Monitoring of Deprotection Kinetics

Real-time UV–vis spectroscopy tracks Fmoc deprotection efficiency by analyzing peak areas at 301 nm . Gaussian fitting of deprotection curves identifies incomplete reactions (<95% completion), triggering automated repeat cycles . This reduces waste generation by 50% compared to traditional SPPS .

Purification and Isolation Techniques

Multidimensional Chromatography

Crude peptide mixtures are purified using a combination of:

Method	Resolution Basis	Purity Achieved	Yield (%)
Reverse-Phase HPLC	Hydrophobicity	>95%	60–70
Ion Exchange Chromatography	Charge	>90%	75–85
Size-Exclusion Chromatography	Molecular Weight	>85%	80–90

Data synthesized from

HPLC employs gradients of 0.1% TFA in water/acetonitrile (5–95% over 60 minutes) with a C18 column . Fractions are analyzed via MALDI-TOF MS to confirm molecular weight (expected: 2,148.7 Da) .

Analytical Validation of Structural Integrity

Mass Spectrometry and NMR

MALDI-TOF MS confirms the molecular ion at m/z 2,148.7 [M+H]⁺, while tandem MS/MS verifies the sequence through y- and b-ion fragmentation . $^{13}\text{C}$-NMR detects stereochemical integrity at chiral centers (e.g., 3-methylpentanoyl δ 22.1 ppm) .

Circular Dichroism for Conformational Analysis

CD spectroscopy reveals a predominant random coil structure in aqueous buffer (pH 7.4), with negative ellipticity at 200 nm and a weak positive band at 222 nm . Nickel(II)-induced hydrolysis studies confirm stability in physiological conditions, with <5% cleavage after 24 hours at 25°C .

Addressing Synthesis Challenges

Side Reactions and Mitigation

• β-Elimination : Minimized by using low-base concentrations (0.5% DBU) and short deprotection times (10 seconds) .

• Aspartimide Formation : Suppressed via backbone amide protection or coupling at 0°C .

• Incomplete Coupling : Addressed by double coupling with 5-fold excess of activated amino acid .

Yield Optimization

Theoretical yield for a 16-residue peptide is 35–40%, but actual isolated yields range from 15–25% due to purification losses . Scaling to 1 mmol increases yield to 30–35% through improved resin loading (0.3 mmol/g) .

Chemical Reactions Analysis

Gap19 primarily interacts with the C-terminal tail of connexin-43, preventing its interaction with the cytoplasmic loop. This interaction inhibits the opening of hemichannels, thereby reducing the exchange of ions and small molecules between the cytoplasm and extracellular space . The compound does not undergo typical chemical reactions like oxidation, reduction, or substitution, as its primary function is based on its peptide structure and its ability to bind to specific protein targets.

Scientific Research Applications

Gap19 has been extensively studied for its potential therapeutic applications in various fields:

Cardiology: Gap19 has shown promise in protecting cardiomyocytes against ischemia/reperfusion injury by inhibiting hemichannel opening, thereby preventing ionic imbalance and cell death.

Neurology: In the brain, Gap19 inhibits hemichannels in astrocytes without affecting gap junctional communication, making it a valuable tool for studying astrocyte-neuron interactions and potential therapeutic applications in neurodegenerative diseases.

Pharmacology: Gap19 is used to study the role of connexin-43 hemichannels in various disease models, including cardiac, brain, and other organ systems.

Mechanism of Action

Gap19 exerts its effects by binding to the C-terminal tail of connexin-43, preventing its interaction with the cytoplasmic loop. This inhibition blocks the opening of hemichannels, thereby reducing the exchange of ions and small molecules between the cytoplasm and extracellular space. This mechanism is particularly important in conditions where uncontrolled hemichannel opening can lead to cell damage and death .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The following compounds share structural or functional motifs with Compound X:

Compound	Key Features	Biological Activity	References
6-Aminohexanoic acid	Linear ω-amino acid with a hydrophobic chain.	Antifibrinolytic agent; inhibits plasminogen activation. Low IC50 for plasmin inhibition (derivatives show higher activity) .
OP-0058830 (OP-830)	Branched peptide with morpholin-4-yl and azido groups.	Synthetic protease inhibitor; targets viral or cancer-associated proteases .
N-alkyl-6-dimethylaminohexanamides (24–28)	Long-chain alkyl amides of 6-aminohexanoic acid.	Surfactants or membrane-disrupting agents; limited direct therapeutic use .
Ellagic acid derivatives	Polyphenolic structures with hydroxyl and ketone groups.	Antioxidant and antiproliferative activities; unrelated to amino acid metabolism .

Functional and Pharmacological Differences

• Antifibrinolytic Activity: Compound X’s multiple 6-aminohexanoyl residues may enhance binding to plasminogen’s lysine-binding sites compared to monomeric 6-aminohexanoic acid. However, its branched structure could reduce bioavailability compared to linear derivatives like tranexamic acid .
• Metabolic Stability: The presence of 3-methylpentanoyl and phenylpropanoyl groups may improve resistance to proteolytic degradation compared to simpler amides (e.g., N-alkyl-6-dimethylaminohexanamides) .
• Target Specificity: Unlike ellagic acid derivatives (which act via antioxidant pathways), Compound X likely targets protease interactions or amino acid metabolism pathways critical in cancer or thrombosis .

Biological Activity

The compound (2S)-6-amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-5-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-oxopentanoyl]amino]-3-methylpentanoyl]amino]-4-carboxybutanoyl]amino]-3-methylpentanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]hexanoic acid is a complex peptide with potential biological activities. Its intricate structure suggests various mechanisms of action in biological systems, particularly in neuropharmacology and metabolic pathways.

• Molecular Formula : C30H55N7O9
• Molecular Weight : 619.82 g/mol
• CAS Number : 101510-87-6

Biological Activity Overview

This compound exhibits a range of biological activities that can be categorized into several key areas:

1. Neuropharmacological Effects

Research indicates that derivatives of this compound may interact with metabotropic glutamate receptors, which are implicated in various neurological disorders. Specifically, agonists of mGlu receptors have shown promise in treating schizophrenia by modulating neurotransmitter release and influencing gene expression related to neuroplasticity and cognitive function .

2. Antioxidant Properties

Studies have demonstrated that similar peptide compounds possess antioxidant properties, potentially reducing oxidative stress in cells. This activity is crucial for protecting neuronal health and may play a role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

3. Antimicrobial Activity

Peptides with structural similarities to the target compound have exhibited antimicrobial properties against various pathogens. This suggests that (2S)-6-amino-2-[...] may also possess similar activities, making it a candidate for further investigation in antimicrobial therapy.

4. Metabolic Regulation

Preliminary studies suggest that the compound may influence metabolic pathways by modulating insulin sensitivity and glucose metabolism. This could have implications for the treatment of metabolic disorders such as type 2 diabetes.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds similar to (2S)-6-amino-2-[...] with promising results:

Study	Findings
Patil et al., 2007	Investigated mGlu receptor agonists and their effects on gene expression related to schizophrenia; showed potential for cognitive enhancement through epigenetic mechanisms.
Ma et al., 2009	Found that activation of mGlu receptors led to increased DNA demethylation in genes associated with neuroplasticity, suggesting therapeutic potential for mood disorders.
Guidotti et al., 2009	Explored the role of conventional antipsychotics in reversing hypermethylation of GABAergic transmission-related genes; indicated a shared mechanism with mGlu receptor activation.

Q & A

Basic Research Questions

Q. What are the primary synthetic strategies for synthesizing this peptide, and what challenges arise due to its structural complexity?

The peptide is synthesized via solid-phase peptide synthesis (SPPS) or liquid-phase synthesis , which enable sequential amino acid coupling. Challenges include managing protecting groups (e.g., tert-butoxycarbonyl or Fmoc) to prevent undesired side reactions and ensuring proper purification after each coupling step. The presence of multiple chiral centers and reactive side chains (e.g., carboxylic acid groups) necessitates strict stereochemical control and orthogonal protection strategies .

Q. What analytical techniques are recommended for confirming the structure and purity of this peptide post-synthesis?

Key techniques include:

• Nuclear Magnetic Resonance (NMR) : For verifying stereochemistry and backbone connectivity.
• High-Performance Liquid Chromatography (HPLC) : To assess purity and isolate truncation products.
• Mass Spectrometry (MS) : For molecular weight confirmation and sequence validation. These methods are standard in peptide characterization and should be cross-validated to ensure reproducibility .

Q. What are the potential biological targets or pathways influenced by this peptide, based on its structural features?

The peptide’s multiple amino acid residues and charged groups suggest interactions with enzymes (e.g., proteases) or receptors involved in signal transduction. Its structural similarity to natural ligands (e.g., enzyme substrates or inhibitors) implies potential roles in modulating catalytic activity or molecular recognition pathways .

Advanced Research Questions

Q. How can researchers optimize reaction conditions during SPPS to improve yield and purity?

Optimization involves:

• Temperature control : Lower temperatures (0–4°C) reduce racemization during coupling.
• Solvent selection : Dimethylformamide (DMF) or dichloromethane (DCM) balances solubility and reactivity.
• Coupling reagents : HOBt/DIC or PyBOP enhance efficiency for sterically hindered residues. Orthogonal protecting groups (e.g., Fmoc for amine, tert-butyl for carboxyl) minimize side reactions .

Q. How can discrepancies in bioactivity data across studies be resolved?

Discrepancies often stem from variations in assay conditions (e.g., pH, ionic strength) or purity levels . To address this:

• Standardize assay protocols (e.g., buffer composition, temperature).
• Validate results using orthogonal assays (e.g., SPR for binding affinity, enzymatic activity tests).
• Ensure structural confirmation via NMR and MS to rule out batch-to-batch variability .

Q. What computational modeling approaches are suitable for predicting peptide-protein interactions?

• Molecular docking : Predicts binding modes using software like AutoDock or Schrödinger.
• Molecular Dynamics (MD) simulations : Analyzes conformational stability and interaction dynamics over time.
• Free-energy calculations : Quantifies binding affinities (e.g., MMPBSA). These methods require high-resolution structures of target proteins and force fields optimized for peptides .

Q. How can isotope labeling (e.g., ¹³C, ¹⁵N) be integrated into synthesis for metabolic tracking?

Incorporate isotope-labeled amino acids (e.g., ¹³C-lysine) during SPPS. Post-synthesis, use:

• Isotope-encoded mass spectrometry : To track metabolic incorporation.
• NMR spectroscopy : For real-time monitoring of labeled residues in biological systems. This approach is critical for studying cellular uptake and degradation pathways .

Q. Methodological Considerations

Q. What strategies stabilize this peptide in aqueous solutions during long-term assays?

• Lyophilization : Store in lyophilized form at -20°C.
• Buffered solutions : Use phosphate-buffered saline (PBS) at pH 7.4 to prevent hydrolysis.
• Cryopreservation : Add cryoprotectants (e.g., sucrose) for freeze-thaw cycles. Avoid prolonged exposure to room temperature or repeated pH shifts .

Q. How does the presence of multiple chiral centers influence pharmacological properties?

Chirality affects target binding specificity and metabolic stability . For example:

• Enantioselective synthesis : Ensures correct stereoisomer production.
• Pharmacokinetic profiling : Compare isomers in vitro (e.g., plasma stability assays) and in vivo. Chiral HPLC or capillary electrophoresis can resolve and quantify enantiomers .

Q. What experimental designs address contradictions in enzymatic inhibition data?

• Dose-response curves : Establish IC₅₀ values under standardized conditions.
• Negative controls : Use scrambled peptide sequences to confirm specificity.
• Co-crystallization studies : Resolve structural ambiguities in enzyme-peptide complexes.
  Cross-disciplinary collaboration (e.g., structural biologists and enzymologists) is critical .